Cas no 850567-99-6 ((E)-(3-(2-Nitrovinyl)phenyl)boronic acid)

• Product Name: (E)-(3-(2-Nitrovinyl)phenyl)boronic acid
• CAS No: 850567-99-6
• MF: C₈H₈BNO₄
• MW: 192.964422225952
• MDL: MFCD04115658
• CID: 716954
• PubChem ID: 5909799
• Update Time: 2025-10-29

(E)-(3-(2-Nitrovinyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-2-Nitrovinyl]Phenylboronic Acid
• trans-3-(2-Nitrovinyl)benzeneboronic acid
• (E)-(3-(2-Nitrovinyl)phenyl)boronic acid
• 3-(E-2-Nitrovinyl)phenylboronic acid
• 3-[(E)-2-NITROVINYL]BENZENEBORONIC ACID
• 3-[(E)-2-NITROVINYL]PHENYLBORONIC ACID
• Boronic acid,B-[3-[(1E)-2-nitroethenyl]phenyl]-
• BORONICACID, [3-[(1E)-2-NITROETHENYL]PHENYL]- (9CI)
• 3-[(E)-2-nitroethenyl]benzeneboronic acid
• trans-3-(2-Nitrovinyl)benzeneboronic acid, 96%
• MFCD04115658
• (E)-3-(2-nitrovinyl)phenylboronic acid
• CS-0174242
• 850567-99-6
• SCHEMBL12097925
• AKOS006228030
• BS-24224
• {3-[(1E)-2-nitroethenyl]phenyl}boronic acid
• (E)-(3-(2-Nitrovinyl)phenyl)boronicacid
• 3-[(e)-2-nitrovinyl]phenylboronic acid, AldrichCPR
• [3-[(E)-2-nitroethenyl]phenyl]boronic acid
• SCHEMBL12097924

• MDL： MFCD04115658
• Inchi： 1S/C8H8BNO4/c11-9(12)8-3-1-2-7(6-8)4-5-10(13)14/h1-6,11-12H/b5-4+
• InChI Key： WBBJYMBZMJTILK-SNAWJCMRSA-N
• SMILES： B(C1=CC=CC(/C=C/[N+]([O-])=O)=C1)(O)O

Computed Properties

• Exact Mass: 193.05500
• Monoisotopic Mass: 193.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 232-236°C
• Boiling Point: 412.6±47.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.581
• PSA: 86.28000
• LogP: 0.13700

(E)-(3-(2-Nitrovinyl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22-22
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-(3-(2-Nitrovinyl)phenyl)boronic acid

(E)-(3-(2-Nitrovinyl)phenyl)boronic Acid: A Comprehensive Overview

(E)-(3-(2-Nitrovinyl)phenyl)boronic acid, with the CAS number 850567-99-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a phenyl group with a nitrovinyl moiety and a boronic acid functional group. The presence of these functional groups makes it a valuable building block in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The E-isomer of this compound is distinguished by its geometric configuration, where the substituents on the double bond are arranged in a specific spatial orientation. This stereochemistry plays a crucial role in determining the compound's reactivity and selectivity in chemical transformations. Recent studies have highlighted the importance of stereocontrol in organic synthesis, emphasizing the need for precise manipulation of such configurations to achieve desired products.

The synthesis of (E)-(3-(2-Nitrovinyl)phenyl)boronic acid typically involves multi-step processes that incorporate both traditional and modern synthetic techniques. One common approach involves the coupling of a boronic acid with a nitroalkene derivative under catalytic conditions. This method not only ensures high yields but also allows for fine-tuning of the product's stereochemistry, which is essential for its application in asymmetric synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions makes it suitable for use in both laboratory-scale syntheses and potential industrial applications.

Recent advancements in research have expanded the scope of applications for (E)-(3-(2-Nitrovinyl)phenyl)boronic acid. For instance, it has been employed as a key intermediate in the construction of bioactive molecules with potential therapeutic applications. Its ability to participate in cross-coupling reactions has facilitated the synthesis of complex architectures, including those found in natural products and drug candidates.

Moreover, this compound has shown promise in materials science, particularly in the development of novel materials with tailored electronic properties. The integration of nitro groups into aromatic systems can significantly influence electronic characteristics, making this compound a valuable component in the design of advanced materials such as organic semiconductors and conductive polymers.

In conclusion, (E)-(3-(2-Nitrovinyl)phenyl)boronic acid stands out as a multifaceted compound with immense potential across various chemical disciplines. Its unique structure, coupled with its reactivity and versatility, positions it as an indispensable tool for researchers aiming to explore new frontiers in organic synthesis and materials development.